Cas no 2167615-49-6 (1-2-chloro-6-(trifluoromethyl)phenylprop-2-en-1-one)

• Product Name: 1-2-chloro-6-(trifluoromethyl)phenylprop-2-en-1-one
• CAS No: 2167615-49-6
• MF: C₁₀H₆ClF₃O
• MW: 234.602252483368
• CID: 5883413
• PubChem ID: 165666342
• Update Time: 2025-05-22

1-2-chloro-6-(trifluoromethyl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-6-(trifluoromethyl)phenylprop-2-en-1-one
• EN300-1963833
• 2167615-49-6
• 1-[2-chloro-6-(trifluoromethyl)phenyl]prop-2-en-1-one

• Inchi： 1S/C10H6ClF3O/c1-2-8(15)9-6(10(12,13)14)4-3-5-7(9)11/h2-5H,1H2
• InChI Key： LIPDAKACGIYHKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C(C=C)=O

Computed Properties

• Exact Mass: 234.0059270g/mol
• Monoisotopic Mass: 234.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-chloro-6-(trifluoromethyl)phenylprop-2-en-1-one

Introduction to 1-2-Chloro-6-(Trifluoromethyl)Phenylprop-2-en-1-one (CAS No. 2167615-49-6)

1-2-Chloro-6-(Trifluoromethyl)Phenylprop-2-en-1-one, commonly referred to asCAS No. 2167615-49-6, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring and a trifluoromethyl group, making it a versatile building block for advanced chemical synthesis.

The molecular structure of1-2-Chloro-6-(Trifluoromethyl)Phenylprop-2-en-1-one comprises a phenyl ring substituted with chlorine and trifluoromethyl groups at specific positions, along with a propenone moiety. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality in various chemical reactions. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the most notable advancements in the study ofCAS No. 2167615-49-6 involves its role in medicinal chemistry. Researchers have explored its use as a precursor for constructing complex heterocyclic frameworks, which are essential components of many pharmacologically active compounds. For instance, the compound has been employed in the synthesis of kinase inhibitors and other enzyme-targeting agents, demonstrating its potential in drug discovery.

In addition to its medicinal applications,1-2-Chloro-6-(Trifluoromethyl)Phenylprop-2-en-1-one has also gained attention in agrochemical research. Its ability to act as an intermediate in the synthesis of herbicides and fungicides has been extensively investigated. Recent findings suggest that derivatives of this compound exhibit enhanced efficacy against various plant pathogens, making them promising candidates for sustainable agricultural practices.

The synthesis ofCAS No. 2167615-49-6 involves a series of well-defined chemical transformations that ensure high purity and structural integrity. Key steps include Friedel-Crafts acylation and subsequent functionalization reactions, which are optimized to achieve high yields and selectivity. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its increasing demand across multiple industries.

From an environmental standpoint,1-2-Chloro-6-(Trifluoromethyl)Phenylprop-2-en-1-one exhibits favorable properties that make it suitable for large-scale production and application. Its stability under standard storage conditions and minimal environmental impact during manufacturing processes contribute to its desirability as a chemical intermediate.

In conclusion,CAS No. 2167615-49-based compounds represent a significant advancement in modern organic chemistry. Their versatility, combined with cutting-edge research findings, positions them as critical components in the development of innovative solutions across diverse industries.